(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
Brand Name:
Vulcanchem
CAS No.:
86695-06-9
VCID:
VC0160854
InChI:
InChI=1S/C17H21NO/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16,19H,18H2,1-2H3/t16-/m1/s1
SMILES:
CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N
Molecular Formula:
C17H21NO
Molecular Weight:
255.35 g/mol
(R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol
CAS No.: 86695-06-9
Reference Standards
VCID: VC0160854
Molecular Formula: C17H21NO
Molecular Weight: 255.35 g/mol
| CAS No. | 86695-06-9 |
|---|---|
| Product Name | (R)-(+)-2-Amino-3-methyl-1,1-diphenyl-1-butanol |
| Molecular Formula | C17H21NO |
| Molecular Weight | 255.35 g/mol |
| IUPAC Name | (2R)-2-amino-3-methyl-1,1-diphenylbutan-1-ol |
| Standard InChI | InChI=1S/C17H21NO/c1-13(2)16(18)17(19,14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-13,16,19H,18H2,1-2H3/t16-/m1/s1 |
| Standard InChIKey | LNQVZZGGOZBOQS-MRXNPFEDSA-N |
| Isomeric SMILES | CC(C)[C@H](C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N |
| SMILES | CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N |
| Canonical SMILES | CC(C)C(C(C1=CC=CC=C1)(C2=CC=CC=C2)O)N |
| Appearance | Powder |
| PubChem Compound | 702733 |
| Last Modified | Nov 11 2021 |
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